N-[4-(4-morpholinylsulfonyl)phenyl]-2-[(4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide

• IUPAC Name: N-(4-morpholin-4-ylsulfonylphenyl)-2-[(4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetamide
• InChI: InChI=1S/C24H24N2O7S/c27-23(25-16-4-7-18(8-5-16)34(29,30)26-10-12-31-13-11-26)15-32-17-6-9-20-19-2-1-3-21(19)24(28)33-22(20)14-17/h4-9,14H,1-3,10-13,15H2,(H,25,27)
• InChI Key: FQGVMJPOLLMXGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OCC(=O)NC4=CC=C(C=C4)S(=O)(=O)N5CCOCC5
• Molecular Formula: C24H24N2O7S
• Molecular Weight: 484.5 g/mol

Description

N-[4-(4-morpholinylsulfonyl)phenyl]-2-[(4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide is a useful research compound. Its molecular formula is C24H24N2O7S and its molecular weight is 484.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-[4-(4-morpholinylsulfonyl)phenyl]-2-[(4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide is 484.13042228 g/mol and the complexity rating of the compound is 914. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[4-(4-morpholinylsulfonyl)phenyl]-2-[(4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(4-morpholinylsulfonyl)phenyl]-2-[(4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of this compound is dihydrofolate reductase (DHFR) . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, which is crucial for DNA synthesis and cell growth. By inhibiting DHFR, the compound can exert antimicrobial and antitumor activities .

Mode of Action

The compound interacts with its target, DHFR, by binding to its active sites . This binding inhibits the enzyme’s activity, thereby disrupting the tetrahydrofolate synthesis pathway. This disruption can lead to a decrease in DNA synthesis and cell growth, which is particularly impactful in rapidly dividing cells such as cancer cells and microbes .

Biochemical Pathways

The compound affects the tetrahydrofolate synthesis pathway by inhibiting the activity of DHFR . This inhibition disrupts the production of tetrahydrofolate, a crucial cofactor for the synthesis of purines, thymidine, and certain amino acids. As these molecules are essential for DNA synthesis and cell growth, the compound’s action can lead to a decrease in these processes, particularly in rapidly dividing cells .

Pharmacokinetics

Similar compounds with sulfonamide moieties have been shown to exhibit good oral bioavailability and are often metabolized in the liver .

Result of Action

The compound’s action results in the inhibition of DHFR, leading to a disruption in the tetrahydrofolate synthesis pathway . This disruption can decrease DNA synthesis and cell growth, particularly in rapidly dividing cells. Therefore, the compound may have potential antimicrobial and antitumor effects .